3-[(2,4-Dichlorophenyl)methoxy]thiophene-2-carbohydrazide

• IUPAC Name: 3-[(2,4-dichlorophenyl)methoxy]thiophene-2-carbohydrazide
• InChI: InChI=1S/C12H10Cl2N2O2S/c13-8-2-1-7(9(14)5-8)6-18-10-3-4-19-11(10)12(17)16-15/h1-5H,6,15H2,(H,16,17)
• InChI Key: PKSTWWPZBLDSBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)COC2=C(SC=C2)C(=O)NN
• Molecular Formula: C12H10Cl2N2O2S
• Molecular Weight: 317.2 g/mol

Description

“3-[(2,4-Dichlorophenyl)methoxy]thiophene-2-carbohydrazide” is a chemical compound with the CAS Number: 343375-83-7. It has a molecular weight of 318.2. The IUPAC name for this compound is 3-((2,4-dichlorobenzyl)oxy)-1H-1lambda3-thiophene-2-carbohydrazide.

Molecular Structure Analysis

The InChI code for “3-[(2,4-Dichlorophenyl)methoxy]thiophene-2-carbohydrazide” is 1S/C12H11Cl2N2O2S/c13-8-2-1-7(9(14)5-8)6-18-10-3-4-19-11(10)12(17)16-15/h1-5,19H,6,15H2,(H,16,17).

Physical And Chemical Properties Analysis

The compound “3-[(2,4-Dichlorophenyl)methoxy]thiophene-2-carbohydrazide” should be stored at a temperature between 28 C.

Scientific Research Applications

Synthesis and Characterization

• A related compound, 3-chloro-N'-(2-hydroxy-4-pentadecylbenzylidene)­benzo[b]thiophene-2-carbohydrazide, was synthesized and its structure was confirmed through various spectroscopic methods, indicating the compound's relevance in structural and synthetic chemistry (Naganagowda & Petsom, 2011).

Biological Activities

• Antimicrobial and Antioxidant Activities:

  • Various diorganotin(IV) complexes derived from hydrazide Schiff base ligands, including those related to the compound , showed significant in vitro antimicrobial activity against different bacterial and fungal strains. Additionally, these complexes demonstrated notable antioxidant potential, as evidenced by the lowest IC50 value of a particular complex in the DPPH assay (Devi & Pachwania, 2021).
  • Another related compound, 3-chloro-6-methoxyN’-((2-thioxo-1,2-dihydroquinolin-3-yl)methylene) benzo[b]thiophene-2-carboxyhydrazide, exhibited antibacterial, antifungal, antioxidant, and DNA cleavage activities, highlighting the compound's potential in biomedical applications (Vivekanand & Mruthyunjayaswamy, 2013).

• Anthelmintic Activities:

  • The derivative 3-chlorobenzothiophene-2-carbonylchloride and its reaction products demonstrated significant antimicrobial and anthelmintic activities, indicating its potential use in developing new pharmaceuticals (Naganagowda & Padmashali, 2010).

Chemical Properties and Reactions

• A study on the reaction of electron-rich thiophenemethanols, including a compound closely related to the one , unveiled novel chemical properties and potential applications in organic synthesis (Aitken & Garnett, 2000).

Potential Chemotherapeutic Agents

• The evaluation of thiophene-containing heterocyclic scaffolds, similar to the compound , for antimicrobial activity against various bacterial and fungal strains revealed that some derivatives exhibited significant inhibitory effects, suggesting their potential as chemotherapeutic agents (Gaber & Bagley, 2011).

Safety and Hazards

For safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.